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An In-depth Technical Guide to the Physical and Chemical Properties of Calaverite

Abstract
Calaverite (AuTe₂), a gold telluride mineral, is a significant, albeit uncommon, ore of gold.[1]

First identified in Calaveras County, California, in 1861, this mineral presents unique chemical

and physical characteristics that are of considerable interest to researchers, geologists, and

metallurgical professionals.[1][2] Its refractory nature in conventional gold extraction processes

necessitates a thorough understanding of its properties for the development of efficient

processing techniques.[3][4] This guide provides a comprehensive overview of the core

physical and chemical properties of calaverite, details common experimental protocols for its

characterization, and presents visual workflows for its analysis and transformation.

Chemical Properties and Composition
Calaverite is primarily composed of gold and tellurium, with an idealized chemical formula of

AuTe₂.[3][5] This corresponds to approximately 43.6% gold and 56.4% tellurium by weight.[2][3]

Compositional Variations:

Silver Content: A notable characteristic of calaverite is the common substitution of gold by

silver (Ag).[3] This substitution can be up to approximately 3% by weight.[1][6][7]

Relationship to other Tellurides: Calaverite is closely related to other gold-silver tellurides like

sylvanite ((Ag,Au)Te₂) and krennerite (AuTe₂), which have different crystal structures and

typically higher silver content.[1][7][8]
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Reactivity and Solubility:

Acid Treatment: Calaverite is insoluble in water and weak acids.[3] It decomposes in nitric

acid, leaving behind a residue of spongy gold.[3][9] The mineral dissolves in hot,

concentrated sulfuric acid, producing a characteristic red solution of tellurium and a spongy

mass of gold.[1][7][10]

Thermal Decomposition: When heated in the presence of air to temperatures above 470°C,

calaverite decomposes to yield metallic gold and tellurium dioxide (TeO₂).[3]

Oxidation: In natural geological settings, calaverite undergoes oxidation to form native gold,

tellurium oxides, and other secondary telluride minerals.[3]

Cyanidation Behavior: The extraction of gold from calaverite using standard cyanidation

processes is notably inefficient.[4][11] This refractory behavior is attributed to the formation

of a passivating film of tellurium dioxide (TeO₂) or hydrated tellurous acid (H₂TeO₃) on the

mineral's surface, which inhibits the dissolution of gold.[4][12][13] Research has shown that

leaching rates can be improved by using high concentrations of lime (calcium oxide) in

conjunction with lead nitrate and oxygen injection.[4][13]

Table 1: Chemical Properties of Calaverite
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Property Description Source(s)

Chemical Formula AuTe₂ [2][3][5][6]

Ideal Composition
~43.6% Gold (Au), ~56.4%

Tellurium (Te)
[2][3]

Common Impurities Silver (Ag), substituting for Au [2][3][6]

Solubility

Insoluble in water and weak

acids. Decomposes in nitric

acid. Soluble in hot,

concentrated sulfuric acid.

[1][3][7][9]

Reactivity with Cyanide
Slow dissolution rate due to

surface passivation.
[4][12][13]

Thermal Stability
Decomposes in air above

470°C.
[3]

Physical and Crystallographic Properties
Calaverite possesses a distinct set of physical properties that aid in its identification. It is a

dense, brittle mineral with a metallic luster.[2][3][5]

Table 2: Physical Properties of Calaverite
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Property Value / Description Source(s)

Color Brass-yellow to silver-white [1][2][3][5][6]

Luster Metallic [1][2][3][5][8]

Streak Greenish to yellowish-gray [2][3][5][6]

Mohs Hardness 2.5 - 3 [2][3][5][6][14]

Specific Gravity 9.1 - 9.4 [2][3][5]

Cleavage None to poor [1][2][3][7][9]

Fracture Uneven to sub-conchoidal [1][2][3][7]

Tenacity Brittle [2][3][7][9]

Transparency Opaque [2][3][8][15]

Crystallography: Calaverite crystallizes in the monoclinic system, typically forming bladed or

prismatic crystals that can be striated.[1][3][5] A key feature of its structure is an

incommensurate modulation, where atomic positions show periodic distortions that do not

perfectly align with the main crystal lattice, a subject of significant crystallographic study.[3]

Table 3: Crystallographic Data for Calaverite
Parameter Value Source(s)

Crystal System Monoclinic [1][2][3][5][16]

Space Group C2/m [1][2]

Unit Cell Parameters
a ≈ 7.19 Å, b ≈ 4.4 Å, c ≈ 5.08

Å; β ≈ 90.3°
[1][2]

Crystal Habit

Bladed, slender striated

prisms; also massive and

granular

[3][5][7]

Twinning Common on {110} [2][15]
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Experimental Protocols
The characterization of calaverite involves a range of analytical techniques, from classical

chemical tests to modern instrumental methods.

Protocol 3.1: Mineral Identification via Blowpipe Analysis A traditional method for preliminary

identification of telluride minerals.

A small, representative fragment of the suspected calaverite is placed on a charcoal block.

A blowpipe flame is directed onto the fragment.

Observation: Calaverite will fuse easily. The presence of tellurium imparts a bluish-green

color to the flame. Upon continued heating, the mineral decomposes, leaving behind a small,

yellow globule of metallic gold.[9][17]

Safety: This procedure should be performed in a well-ventilated area with appropriate safety

glasses.

Protocol 3.2: X-ray Diffraction (XRD) for Structural Analysis XRD is the definitive method for

determining the crystal structure and identifying the mineral phase.

Sample Preparation: A small sample of calaverite is ground into a fine, homogeneous

powder using an agate mortar and pestle.

Mounting: The powder is packed into a sample holder, ensuring a flat, smooth surface.

Data Acquisition: The sample is placed in a powder diffractometer. X-rays (commonly Cu Kα

radiation) are directed at the sample, and the diffraction pattern is recorded over a range of

2θ angles.

Data Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) is analyzed. The peak

positions are compared to a database (e.g., the JCPDS-ICDD) to confirm the identity of

calaverite.[18] The precise lattice parameters can be determined through Rietveld refinement

of the pattern.[19]

Protocol 3.3: Electron Probe Microanalysis (EPMA) for Chemical Composition EPMA is used

for quantitative chemical analysis of the mineral on a microscopic scale.
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Sample Preparation: A sample of calaverite, typically within a polished ore section or thin

section, is coated with a thin layer of carbon to ensure electrical conductivity.

Analysis: The sample is placed in the EPMA instrument. A focused beam of high-energy

electrons is directed at a specific point on the mineral surface.

Signal Detection: The electron beam excites the atoms in the sample, causing them to emit

characteristic X-rays. The wavelengths and intensities of these X-rays are measured by

wavelength-dispersive spectrometers.

Quantification: The measured X-ray intensities are compared to those obtained from

standards of known composition. This allows for the precise quantification of the elemental

composition (Au, Te, Ag, etc.) at the analyzed point.[18]

Protocol 3.4: Hydrothermal Transformation Experiment This protocol simulates the natural

alteration of calaverite to gold.

Reactants: Grains of natural calaverite (e.g., ~100 µm in size) are placed in a reaction vessel

(e.g., a Teflon-lined autoclave).

Fluid Medium: An aqueous solution (e.g., a 0.2 M buffer solution to control pH) is added to

the vessel.[20]

Reaction Conditions: The vessel is sealed and heated to hydrothermal conditions (e.g.,

220°C) for a set duration (e.g., 24 hours).[20][21]

Product Analysis: After the experiment, the solid products are recovered, washed, and dried.

They are then analyzed using techniques such as Scanning Electron Microscopy (SEM) to

observe textural changes (e.g., the formation of porous gold) and XRD to identify the

resulting mineral phases.[19][21]

Visualizations
The following diagrams illustrate key processes related to calaverite analysis and

transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078455#physical-and-chemical-properties-of-
calaverite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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